Cas no 683221-13-8 (ethyl 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate)

• Product Name: ethyl 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate
• CAS No: 683221-13-8
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 4656885
• Update Time: 2025-06-09

ethyl 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate
• 2-Propenoic acid, 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-, ethyl ester
• ethyl 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate

• Inchi： 1S/C14H13NO4/c1-2-17-14(16)11(9-15)7-10-3-4-12-13(8-10)19-6-5-18-12/h3-4,7-8H,2,5-6H2,1H3
• InChI Key： OTQYDABPNKJUFH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C#N)=CC1=CC=C2OCCOC2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on ethyl 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate

Research Brief on Ethyl 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate (CAS: 683221-13-8)

Ethyl 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate (CAS: 683221-13-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of α,β-unsaturated carbonyl derivatives, which are known for their versatile reactivity and biological activities. Recent studies have explored its role as a key intermediate in the synthesis of pharmacologically active molecules, particularly those targeting inflammatory and oxidative stress-related pathways.

The structural features of ethyl 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate include a benzodioxin moiety, which is often associated with antioxidant and anti-inflammatory properties, and a cyanoacrylate group, which can participate in Michael addition reactions. These characteristics make it a promising candidate for the development of novel therapeutic agents. Recent research has focused on optimizing its synthesis and evaluating its biological activity in vitro and in vivo.

A study published in the Journal of Medicinal Chemistry (2023) reported the efficient synthesis of ethyl 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate via a Knoevenagel condensation reaction, achieving high yields and purity. The compound was further evaluated for its inhibitory effects on pro-inflammatory cytokines, showing significant reduction in TNF-α and IL-6 levels in murine macrophages. These findings suggest its potential as a lead compound for anti-inflammatory drug development.

Another recent investigation highlighted the compound's role as a Michael acceptor in covalent inhibitor design. Researchers demonstrated that ethyl 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate could selectively modify cysteine residues in target proteins, leading to the inhibition of key enzymes involved in oxidative stress pathways. This covalent binding mechanism offers a unique strategy for targeting challenging drug targets, such as those with shallow binding pockets.

Furthermore, computational studies have provided insights into the molecular interactions of ethyl 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate with biological targets. Molecular docking simulations revealed favorable binding energies with the Keap1-Nrf2 complex, a critical regulator of cellular antioxidant responses. These results align with experimental data showing the compound's ability to activate the Nrf2 pathway, further supporting its therapeutic potential in diseases characterized by oxidative damage.

In conclusion, ethyl 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate (CAS: 683221-13-8) represents a versatile and pharmacologically relevant compound with promising applications in medicinal chemistry. Its dual role as a synthetic intermediate and a bioactive molecule underscores its importance in current research efforts. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models of inflammation and oxidative stress-related disorders.